Cas no 2137667-30-0 (tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137667-30-0
• MF: C₁₁H₁₇N₃O₂S₂
• MW: 287.401579618454
• CID: 6543630
• PubChem ID: 165477199
• Update Time: 2025-11-06

tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786579
• 2137667-30-0
• tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H17N3O2S2/c1-11(2,3)16-10(15)9-8(12-14-13-9)7-6-17-4-5-18-7/h7H,4-6H2,1-3H3,(H,12,13,14)
• InChI Key： SOQLPUIOJPLBJD-UHFFFAOYSA-N
• SMILES： S1CCSCC1C1C(C(=O)OC(C)(C)C)=NNN=1

Computed Properties

• Exact Mass: 287.07621914g/mol
• Monoisotopic Mass: 287.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate

Introduction to Tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137667-30-0)

Tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, with the CAS number 2137667-30-0, is characterized by its intricate molecular structure, which includes a tert-butyl group and a 1,4-dithian-2-yl moiety attached to a 1H-1,2,3-triazole-4-carboxylate core. The unique combination of these functional groups makes it a promising candidate for various applications in drug discovery and development.

The tert-butyl group is known for its steric hindrance properties, which can influence the reactivity and selectivity of the compound in chemical reactions. This feature is particularly valuable in medicinal chemistry, where precise control over reaction pathways is essential for the synthesis of biologically active molecules. The presence of the 1,4-dithian-2-yl moiety adds another layer of complexity to the compound's structure, providing potential sites for further functionalization and modification.

The 1H-1,2,3-triazole-4-carboxylate core is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Triazoles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The carboxylate group at the 4-position introduces a polar functionality that can enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The combination of a triazole ring with other functional groups has led to the discovery of several promising drug candidates. For instance, studies have shown that derivatives of triazoles can inhibit the activity of various enzymes and receptors involved in disease pathways. The compound tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate is being explored as a potential lead molecule in this context.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and flow chemistry has been instrumental in improving the efficiency of these processes. These methods not only enhance the scalability of production but also minimize waste generation, aligning with green chemistry principles.

Ongoing research in this area focuses on understanding the mechanistic aspects of how this compound interacts with biological targets. Computational modeling and experimental studies are being conducted to elucidate its binding modes and pharmacological effects. Such investigations are crucial for designing more effective derivatives with improved therapeutic profiles.

The potential applications of tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in material science and agrochemicals as well. For example, it could be employed as an intermediate in the synthesis of novel polymers or as a component in crop protection agents.

In conclusion, tert-butyl 5-(1,4-dithian-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137667-30-0) represents a significant advancement in chemical synthesis and medicinal chemistry. Its complex structure and versatile functional groups offer numerous opportunities for further exploration and development. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in future scientific endeavors.